[2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate

• IUPAC Name: [2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate
• InChI: InChI=1S/C19H16N4O6/c1-10-7-14(15(23(27)28)8-11(10)2)20-16(24)9-29-19(26)17-12-5-3-4-6-13(12)18(25)22-21-17/h3-8H,9H2,1-2H3,(H,20,24)(H,22,25)
• InChI Key: RCGRBTXMPYGXAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)[N+](=O)[O-])NC(=O)COC(=O)C2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C19H16N4O6
• Molecular Weight: 396.4 g/mol

Description

[2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of [2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate is not fully understood. However, studies have shown that the compound has the ability to inhibit certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and physiological effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using [2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate in lab experiments include its high yield and purity, as well as its potential applications in various fields of scientific research. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are many future directions for the study of [2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate. One possible direction is the development of new drugs for the treatment of cancer and other diseases using this compound as a lead compound. Another direction is the study of the compound's potential applications in the field of materials science, specifically in the development of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of [2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate involves the reaction of 2-(4,5-dimethyl-2-nitroanilino) ethyl acrylate with 4-oxo-3H-phthalazine-1-carboxylic acid in the presence of a catalyst. The reaction is carried out under specific conditions to obtain the desired product. This method has been optimized for high yield and purity of the compound.

Scientific Research Applications

[2-(4,5-dimethyl-2-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been studied for its potential applications in various fields of scientific research. The compound has shown promising results in the field of medicinal chemistry, especially in the development of new drugs for the treatment of cancer and other diseases. It has also been studied for its potential use in the field of materials science, specifically in the development of new materials with unique properties.